3,3,17,17-Bis(ethylenedioxy)-19-hydroxyandrost-5-ene-19-d2

Specification

• CAS No.: 5696-47-9
• Molecular Formula: C23H34O5
• Molecular Weight: 392.532
• Standard InChI: InChI=1S/C23H34O5/c1-20-6-4-19-17(18(20)5-7-23(20)27-12-13-28-23)3-2-16-14-22(25-10-11-26-22)9-8-21(16,19)15-24/h2,17-19,24H,3-15H2,1H3/t17-,18-,19-,20-,21+/m0/s1/i15D2
• Standard InChI Key: WZUVPYRTNFNLNJ-BAOAYGKOSA-N
• SMILES: CC12CCC3C(C1CCC24OCCO4)CC=C5C3(CCC6(C5)OCCO6)CO

Introduction

Chemical Identity and Structural Characterization

Physical and Chemical Properties

Physical Characteristics

The physical state of 3,3,17,17-Bis(ethylenedioxy)-19-hydroxyandrost-5-ene-19-d2 is described as a solid at room temperature, specifically appearing as a pale yellow solid. This coloration may vary slightly between different preparations but generally maintains this pale yellow appearance. The melting point of the compound is reported to be 196°C, which is an important parameter for verification of compound purity and identity.

The compound is typically supplied in a "neat" format, meaning it is provided without additional solvents or diluents, which is advantageous for research applications requiring precise quantities and purity.

Solubility Profile

Understanding the solubility characteristics of this compound is crucial for its handling in laboratory settings. According to the available data, 3,3,17,17-Bis(ethylenedioxy)-19-hydroxyandrost-5-ene-19-d2 exhibits good solubility in organic solvents including acetone and dichloromethane. This solubility profile is typical for steroids with multiple oxygen-containing functional groups and is important for developing protocols for its use in various experimental procedures.

The solubility properties align with expectations for a steroid derivative containing both hydrophobic (steroid skeleton) and more polar (hydroxy and ethylenedioxy) functional groups. Table 1 summarizes the key physical and chemical properties of this compound.

Property	Value
CAS Number	5696-47-9
Molecular Formula	C23H32D2O5
Molecular Weight	392.53 g/mol
Physical State	Solid
Color	Pale Yellow
Melting Point	196°C
Solubility	Soluble in acetone and dichloromethane
Shipping Temperature	Room Temperature
Country of Origin	Canada

Applications in Scientific Research

Stable Isotope Labeling Applications

As a deuterium-labeled compound, 3,3,17,17-Bis(ethylenedioxy)-19-hydroxyandrost-5-ene-19-d2 serves important functions in analytical chemistry and pharmaceutical research. The deuterium labeling at position 19 provides a stable isotope marker that can be tracked through metabolic pathways or chemical transformations. This property makes it valuable for studies involving metabolism of steroid hormones, pharmacokinetics, and metabolomics investigations.

The strategic placement of deuterium atoms at the 19-position, combined with the hydroxy group, allows for specific tracking of transformations at this position, which may be of particular interest in understanding biochemical pathways involving steroid hormones.

Relationship to Other Steroid Compounds

Structural Relationship to Androsterone

Though the search results provide limited information on direct biological relevance, related compounds such as Methyl 3,3,17,17-Bis(ethylenedioxy)androst-5-en-19-oate (CAS: 5696-45-7) are noted to have androsterone as a parent drug. This suggests that 3,3,17,17-Bis(ethylenedioxy)-19-hydroxyandrost-5-ene-19-d2 likely shares structural and potentially functional relationships with androsterone and its derivatives, which are endogenous steroid hormones with established biological activities.

The structural similarities to androsterone derivatives indicate that this compound may serve as a tool for studying aspects of steroid hormone metabolism, particularly those related to androgenic pathways. The deuterium labeling would provide a distinct advantage in tracking metabolic transformations of such compounds.

A related compound referenced in the search results is 19-Hydroxy Androstendione-19-d2, which shares the deuterium labeling at position 19 but lacks the ethylenedioxy protecting groups. This suggests that 3,3,17,17-Bis(ethylenedioxy)-19-hydroxyandrost-5-ene-19-d2 may be an intermediate or protected form used in synthetic pathways or stability studies.

The ethylenedioxy groups at positions 3 and 17 likely serve as protecting groups for ketone functionalities that would be present in the unprotected compound. These protecting groups enhance stability and may modify the solubility and reactivity profiles of the molecule, making it suitable for specific research applications.